Cas no 2137899-65-9 (4-(4-methanesulfonyl-1H-pyrazol-1-yl)butane-1-thiol)

• Product Name: 4-(4-methanesulfonyl-1H-pyrazol-1-yl)butane-1-thiol
• CAS No: 2137899-65-9
• MF: C₈H₁₄N₂O₂S₂
• MW: 234.338959217072
• CID: 5918669
• PubChem ID: 165953427
• Update Time: 2025-06-10

4-(4-methanesulfonyl-1H-pyrazol-1-yl)butane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 4-(4-methanesulfonyl-1H-pyrazol-1-yl)butane-1-thiol
• 2137899-65-9
• EN300-1074534

• Inchi： 1S/C8H14N2O2S2/c1-14(11,12)8-6-9-10(7-8)4-2-3-5-13/h6-7,13H,2-5H2,1H3
• InChI Key： NSABFVGIIDSFIS-UHFFFAOYSA-N
• SMILES： S(C)(C1C=NN(C=1)CCCCS)(=O)=O

Computed Properties

• Exact Mass: 234.04967004g/mol
• Monoisotopic Mass: 234.04967004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 61.3Ų

Additional information on 4-(4-methanesulfonyl-1H-pyrazol-1-yl)butane-1-thiol

Research Briefing on 4-(4-methanesulfonyl-1H-pyrazol-1-yl)butane-1-thiol (CAS: 2137899-65-9)

In recent years, the compound 4-(4-methanesulfonyl-1H-pyrazol-1-yl)butane-1-thiol (CAS: 2137899-65-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This thiol-containing derivative of pyrazole has shown promising potential in various therapeutic applications, particularly due to its unique chemical properties and biological activity. The compound's structure, featuring a methanesulfonyl group and a thiol moiety, makes it a versatile candidate for drug development, especially in targeting specific enzymatic pathways and protein interactions.

Recent studies have focused on the synthesis and optimization of 4-(4-methanesulfonyl-1H-pyrazol-1-yl)butane-1-thiol to enhance its bioavailability and therapeutic efficacy. One notable study published in the Journal of Medicinal Chemistry (2023) demonstrated the compound's ability to act as a potent inhibitor of certain inflammatory cytokines, suggesting its potential use in treating chronic inflammatory diseases. The research highlighted the compound's selective binding affinity to key protein targets, which could pave the way for the development of novel anti-inflammatory drugs.

Another area of interest is the application of 4-(4-methanesulfonyl-1H-pyrazol-1-yl)butane-1-thiol in oncology. Preliminary in vitro studies have shown that the compound exhibits cytotoxic effects on specific cancer cell lines, particularly those resistant to conventional chemotherapy. Researchers are investigating the underlying mechanisms, including its role in inducing apoptosis and inhibiting cell proliferation pathways. These findings were recently presented at the American Association for Cancer Research (AACR) Annual Meeting, sparking further interest in the compound's potential as an adjunct therapy in cancer treatment.

In addition to its therapeutic applications, the compound's chemical properties have also been explored for use in bioconjugation and drug delivery systems. The thiol group in 4-(4-methanesulfonyl-1H-pyrazol-1-yl)butane-1-thiol allows for efficient conjugation with various biomolecules, making it a valuable tool in the development of targeted drug delivery platforms. Recent advancements in this area have been documented in a 2024 publication in Bioconjugate Chemistry, which detailed the compound's utility in creating stable and bioactive conjugates with peptides and antibodies.

Despite these promising developments, challenges remain in the clinical translation of 4-(4-methanesulfonyl-1H-pyrazol-1-yl)butane-1-thiol. Issues such as metabolic stability, potential toxicity, and scalable synthesis need to be addressed in future research. Ongoing studies are focusing on structural modifications to improve the compound's pharmacokinetic profile while retaining its biological activity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the progress in this area.

In conclusion, 4-(4-methanesulfonyl-1H-pyrazol-1-yl)butane-1-thiol (CAS: 2137899-65-9) represents a promising candidate in the field of chemical biology and drug development. Its diverse applications, from anti-inflammatory therapies to oncology and bioconjugation, highlight its versatility and potential impact on modern medicine. Continued research and development will be crucial in unlocking its full therapeutic potential and addressing the existing challenges.